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Compound of Interest

Compound Name: 3-Hydroxy-2-iodo-6-methylpyridine

Cat. No.: B185291

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-2-iodo-6-methylpyridine (CAS No. 23003-30-7). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this compound, minimizing risks to personnel and the environment.
Adherence to local, state, and federal regulations is mandatory.

Immediate Safety and Hazard Information

3-Hydroxy-2-iodo-6-methylpyridine is a hazardous substance with the following
classifications:

Acute Toxicity: Toxic if swallowed and fatal in contact with skin.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Eye Damage/Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory when handling this compound.
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PPE Category Specification

) Chemical safety goggles or face shield (EN 166
Eye/Face Protection ]
compliant).

Chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene), lab coat, and other protective

clothing as needed.

Use only in a well-ventilated area, preferably a
Respiratory Protection chemical fume hood. If dust is generated, use a

NIOSH-approved respirator.

Disposal Plan: Operational Procedures

The primary recommended method for the disposal of 3-Hydroxy-2-iodo-6-methylpyridine is
through an approved hazardous waste disposal plant.[1] This typically involves incineration by
a licensed contractor. For laboratory settings, a chemical neutralization protocol can be
employed to convert the compound into a less hazardous form before collection by a waste
disposal service.

Waste Segregation and Collection

All waste containing 3-Hydroxy-2-iodo-6-methylpyridine, including contaminated labware and
PPE, must be segregated as halogenated organic waste.

e Solid Waste: Collect in a designated, clearly labeled, and sealed container.
» Liquid Waste (Solutions): Collect in a labeled, sealed, and chemically compatible container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazards.

Experimental Protocol: Chemical Neutralization

This protocol describes the reductive dehalogenation of 3-Hydroxy-2-iodo-6-methylpyridine
using sodium thiosulfate. This procedure should be performed in a chemical fume hood with
appropriate PPE.
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Principle: Sodium thiosulfate reduces the iodine on the pyridine ring to iodide, a less toxic and
more environmentally benign form.

Materials:

Waste 3-Hydroxy-2-iodo-6-methylpyridine

e Sodium thiosulfate (Na2S203)

e Sodium bicarbonate (NaHCO3)

» Deionized water

o Ethanol or isopropanol

e Stir plate and stir bar

e pH paper or pH meter

e Appropriate reaction vessel and waste container
Procedure:

o Preparation of the Reaction Mixture:

o For every 1 gram of 3-Hydroxy-2-iodo-6-methylpyridine waste, dissolve it in 10-20 mL of
a suitable solvent (e.g., ethanol or isopropanol) in a reaction vessel.

o In a separate container, prepare a 10% (w/v) solution of sodium thiosulfate in deionized
water.

o Prepare a 5% (w/v) solution of sodium bicarbonate in deionized water.
» Neutralization Reaction:

o While stirring the dissolved 3-Hydroxy-2-iodo-6-methylpyridine solution, slowly add the
10% sodium thiosulfate solution. A general starting point is a 2:1 molar ratio of sodium
thiosulfate to the iodo-compound.
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o After the addition of sodium thiosulfate, slowly add the 5% sodium bicarbonate solution to
maintain a slightly alkaline pH (pH 8-9). This helps to neutralize any acidic byproducts.

o Allow the reaction to stir at room temperature for a minimum of 2 hours.

« Verification of Neutralization (Optional):

o The completion of the reaction can be monitored by thin-layer chromatography (TLC) or
other appropriate analytical methods to confirm the disappearance of the starting material.

o Waste Collection:

o Once the reaction is complete, the resulting solution should be collected in a designated
halogenated waste container. Although the primary hazard has been reduced, the mixture
still contains organic compounds and should be disposed of as hazardous waste.

o Label the container with the contents, including the reaction products (e.g., "Neutralized 3-
Hydroxy-2-iodo-6-methylpyridine waste").

Quantitative Data for Disposal

Parameter Value Notes
Molar Mass of Compound 235.02 g/mol CeHsINO
Molar Mass of Na2S203 158.11 g/mol Anhydrous

Recommended for the

reduction of the aryl iodide. An
o _ _ ~2 moles Na2S20s : 1 mole of _ _
Stoichiometric Ratio excess of thiosulfate is often
Compound
used to ensure complete

reaction.

Maintained by the addition of

Recommended pH 8-9 ) ) )
sodium bicarbonate solution.
) ) At room temperature with
Reaction Time =2 hours o
stirring.
Ethanol or isopropanol are
Solvent Volume 10-20 mL per gram of waste

suitable choices.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Hydroxy-2-iodo-6-methylpyridine.
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Caption: Disposal workflow for 3-Hydroxy-2-iodo-6-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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